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Introduction

Fenfluramine is an anti-seizure medication indicated for the treatment of seizures associated
with Dravet syndrome and Lennox-Gastaut syndrome. Stiripentol is another anti-seizure
medication frequently used in the management of Dravet syndrome, often in combination with
other drugs. The concomitant administration of fenfluramine and stiripentol requires careful
dosing considerations due to a significant drug-drug interaction. Stiripentol is a potent inhibitor
of several cytochrome P450 (CYP) enzymes, which are responsible for the metabolism of
fenfluramine. This interaction leads to increased plasma concentrations of fenfluramine,
necessitating a dose reduction of fenfluramine to avoid potential toxicity while maintaining
efficacy. These application notes provide a detailed overview of the dosing recommendations,
the underlying pharmacokinetic interactions, and relevant experimental protocols.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the dosing and
pharmacokinetic parameters of fenfluramine when administered with and without stiripentol.

Table 1: Recommended Dosing of Fenfluramine (FINTEPLA®)
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o Recommended .
. . Titration . Maximum
Population Initial Dose Maintenance )
Schedule Daily Dose
Dose
Day 7: 0.15
With ) mg/kg twice )
. 0.1 mg/kg twice i 0.2 mg/kg twice 17 mg[1][3][4][5]
Concomitant ) dailyDay 14: 0.2 )
g daily[1][2] _ daily[1][3][41(5][6]  [61[7]
Stiripentol mg/kg twice
daily[1][2]
Day 7: 0.2 mg/k
Without Y 99

Concomitant

Stiripentol

0.1 mg/kg twice
daily[2]

twice dailyDay
14: 0.35 mg/kg
twice daily*[2]

0.35 mg/kg twice
daily[2][3][4][5]

26 mg[2][3][4][5]

*For patients not on concomitant stiripentol in whom a more rapid titration is warranted, the
dose may be increased every 4 days.[3][4]

Table 2: Pharmacokinetic Interaction of Fenfluramine and Stiripentol Regimen

Pharmacokinetic

Fenfluramine

Fenfluramine +

Stiripentol % Change
Parameter (alone) .
Regimen
Fenfluramine
Geometric Mean
Cmax (ng/mL) ) Increased 1 18-20%[8][9]
Varies
Geometric Mean
AUC (ngh/mL) ] Increased 1 69-130%][8][9][10]
Varies
Norfenfluramine
(Active Metabolite)
Cmax (ng/mL) 16.4 + 4.4[11] 10.2 + 4.2[11] | ~42%][8]

AUC (ngh/mL)

Geometric Mean

Varies

Decreased

| ~41-60%[8][9][10]
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*Stiripentol Regimen: Stiripentol, Clobazam, and Valproate. Data from a Phase 1 study in
healthy adult volunteers.[11][12]
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Caption: Metabolic pathway of fenfluramine and the inhibitory effect of stiripentol.
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Caption: Workflow of a Phase 3 clinical trial for fenfluramine with stiripentol.
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Experimental Protocols
Phase 1 Pharmacokinetic Drug-Drug Interaction Study

Objective: To assess the pharmacokinetic (PK) and safety of fenfluramine administered with
and without a combined antiepileptic drug regimen of stiripentol, clobazam, and valproate in
healthy subjects.[11][12]

Study Design:
» Type: Open-label, randomized, single-dose, 3-period crossover study.[11][12]
o Participants: 26 healthy adult subjects.[11][12]
e Treatment Arms:
o Single dose of fenfluramine (0.8 mg/kg).[11][12]

o Stiripentol (3,500 mg), clobazam (20 mg), and valproate (25 mg/kg, max. 1,500 mg).[11]
[12]

o Single dose of fenfluramine (0.8 mg/kg) plus the stiripentol regimen.[11][12]
e Washout Period: 17 days between treatment periods.[11][12]

o PK Sampling: Blood samples were collected for 72 hours after drug administration to
determine non-compartmental PK parameters for fenfluramine and its major metabolite,
norfenfluramine.[11][12]

Key Findings:

e The stiripentol regimen moderately increased the Cmax and AUC of fenfluramine while
reducing the Cmax and AUC of norfenfluramine.[11][12]

o Fenfluramine did not have a significant impact on the pharmacokinetics of stiripentol,
clobazam, or valproate.[11][12]

e The co-administration was generally well-tolerated, with adverse events being mild to
moderate and resolving spontaneously.[11][12]
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The results suggested that a downward dose adjustment of fenfluramine may be warranted
when co-administered with stiripentol.[11][12]

Phase 3 Efficacy and Safety Study in Dravet Syndrome

Objective: To evaluate the efficacy and safety of add-on fenfluramine in patients with Dravet

Syndrome (DS) receiving stiripentol-inclusive antiepileptic drug (AED) regimens.[13][14]

Study Design:

Type: Double-blind, parallel-group, placebo-controlled, phase 3 randomized clinical trial.[13]
[14]

Participants: 87 patients aged 2 to 18 years with a confirmed diagnosis of DS whose
seizures were poorly controlled with their current stiripentol-inclusive AED regimen.[13][14]

Interventions:

o Fenfluramine group (n=43): Fenfluramine at a dose of 0.4 mg/kg/d (maximum, 17 mg/d).
[13][14]

o Placebo group (n=44): Matching placebo.[13][14]

Study Periods:

o Baseline: 6-week period to establish baseline convulsive seizure frequency.[13][14][15]
o Titration: 3-week gradual dose escalation.[13][14][15]

o Maintenance: 12-week stable dose period.[13][14][15]

Primary Efficacy Endpoint: The change in mean monthly convulsive seizure frequency from
baseline.[14]

Key Findings:

Patients treated with fenfluramine achieved a 54.0% greater reduction in mean monthly
convulsive seizure frequency compared to placebo.[13][14]
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» A significantly higher proportion of patients in the fenfluramine group experienced a clinically
meaningful (=50%) reduction in monthly convulsive seizure frequency (54% vs 5% for
placebo).[13][14]

o Fenfluramine was generally well-tolerated. The most common adverse events were
decreased appetite, fatigue, diarrhea, and pyrexia.[13]

» No patients developed valvular heart disease or pulmonary hypertension during the trial.[14]
[16]

Conclusion

The concomitant use of fenfluramine and stiripentol necessitates a dose reduction of
fenfluramine due to the inhibitory effect of stiripentol on fenfluramine's metabolism. For patients
on a stiripentol-containing regimen, the recommended maintenance dose of fenfluramine is 0.2
mg/kg twice daily, with a maximum daily dose of 17 mg. Clinical studies have demonstrated
that this adjusted dose of fenfluramine is safe and effective in reducing seizure frequency in
patients with Dravet syndrome. Researchers and drug development professionals should be
aware of this significant drug-drug interaction and adhere to the recommended dosing
guidelines to ensure patient safety and therapeutic efficacy. Careful monitoring for both efficacy
and adverse events is crucial when these medications are co-administered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://accp1.org/Members/ACCP1/5Publications_and_News/FINTEPLA-Dravet-Syndrome-Seizures.aspx
https://www.drugs.com/ppa/fenfluramine.html
https://www.diacomit.com/hcp/dosing-and-moa/
https://downloads.regulations.gov/FDA-2023-P-1984-0001/attachment_1.pdf
https://aesnet.org/abstractslisting/a-randomized--open-label--single-dose--3-way-crossover-study-to-evaluate-the-drug-drug-interaction-between-zx008-(fenfluramine-oral-solution)-and-stiripentol/clobazam/valproate-in-healthy-volunteers
https://aesnet.org/abstractslisting/a-randomized--open-label--single-dose--3-way-crossover-study-to-evaluate-the-drug-drug-interaction-between-zx008-(fenfluramine-oral-solution)-and-stiripentol/clobazam/valproate-in-healthy-volunteers
https://aesnet.org/abstractslisting/a-randomized--open-label--single-dose--3-way-crossover-study-to-evaluate-the-drug-drug-interaction-between-zx008-(fenfluramine-oral-solution)-and-stiripentol/clobazam/valproate-in-healthy-volunteers
https://www.researchgate.net/figure/Key-pharmacokinetic-parameters-for-fenfluramine-FFA-and-norfenfluramine-norFFA_tbl1_328390760
https://pmc.ncbi.nlm.nih.gov/articles/PMC6298132/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6298132/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6298132/
https://pubmed.ncbi.nlm.nih.gov/30336805/
https://pubmed.ncbi.nlm.nih.gov/30336805/
https://pubmed.ncbi.nlm.nih.gov/30336805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6902175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6902175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6902175/
https://www.institutimagine.org/fr/fenfluramine-treatment-resistant-seizures-patients-dravet-syndrome-receiving-stiripentol-inclusive
https://www.researchgate.net/publication/337684673_Fenfluramine_for_Treatment-Resistant_Seizures_in_Patients_With_Dravet_Syndrome_Receiving_Stiripentol-Inclusive_Regimens_A_Randomized_Clinical_Trial
https://www.cureepilepsy.org/news/study-results-support-safety-and-efficacy-of-fenfluramine-as-a-patient-option-for-patients-with-dravet-syndrome-receiving-stiripentol-inclusive-regimens/
https://www.benchchem.com/product/b1672511#dosing-considerations-for-fenfluramine-with-concomitant-stiripentol
https://www.benchchem.com/product/b1672511#dosing-considerations-for-fenfluramine-with-concomitant-stiripentol
https://www.benchchem.com/product/b1672511#dosing-considerations-for-fenfluramine-with-concomitant-stiripentol
https://www.benchchem.com/product/b1672511#dosing-considerations-for-fenfluramine-with-concomitant-stiripentol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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